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An In-depth Technical Guide to the Chemical Structure and Properties of Ethylparaben

Introduction
Ethylparaben (ethyl 4-hydroxybenzoate) is an ethyl ester of p-hydroxybenzoic acid and a

member of the paraben class of chemicals.[1] It is widely utilized across the pharmaceutical,

cosmetic, and food industries as an antimicrobial preservative due to its efficacy against fungi

and bacteria.[2][3] Its chemical stability and broad-spectrum antimicrobial action make it a

common ingredient in a vast array of products, from topical pharmaceuticals and makeup to

processed foods.[4][5] However, its role as a potential endocrine-disrupting chemical (EDC)

has garnered significant scientific attention, particularly concerning its weak estrogenic activity.

[6][7] This guide provides a detailed overview of the chemical structure, physicochemical

properties, biological activities, and analytical methodologies related to ethylparaben for

researchers, scientists, and drug development professionals.

Chemical Structure and Identification
Ethylparaben is formally synthesized by the esterification of 4-hydroxybenzoic acid with

ethanol.[2][8] Its structure consists of a benzene ring substituted with a hydroxyl group and an

ethyl ester group at the para position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3431293?utm_src=pdf-body-img
https://www.benchchem.com/product/b3431293?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ethylparaben - Wikipedia [en.wikipedia.org]

2. Ethylparaben CAS#: 120-47-8 [m.chemicalbook.com]

3. atamankimya.com [atamankimya.com]

4. Ethylparaben | 120-47-8 [chemicalbook.com]

5. ETHYL PARABEN - Ataman Kimya [atamanchemicals.com]

6. Ethylparaben | Rupa Health [rupahealth.com]

7. rivm.nl [rivm.nl]

8. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Chemical structure and properties of ethylparaben].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431293#chemical-structure-and-properties-of-
ethylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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